Cas no 30761-31-0 (4-Thiazolecarboxylicacid, 2-[2-(benzoylamino)ethyl]-, ethyl ester)

• Product Name: 4-Thiazolecarboxylicacid, 2-[2-(benzoylamino)ethyl]-, ethyl ester
• CAS No: 30761-31-0
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 316285
• PubChem ID: 285244
• Update Time: 2025-04-19

4-Thiazolecarboxylicacid, 2-[2-(benzoylamino)ethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-[2-(benzoylamino)ethyl]-, ethyl ester
• 2-(2-Benzamido-aethyl)-thiazol-4-carbonsaeure-aethylester
• 2-(2-benzoylamino-ethyl)-thiazole-4-carboxylic acid ethyl ester
• AC1L62NT
• AC1Q64MS
• AG-J-63249
• AR-1I8223
• CTK4G5872
• ethyl 2-[2-(benzoylamino)ethyl]-1,3-thiazole-4-carboxylate
• ethyl 2-< (N-benzoylamino)ethyl> thiazole-4-carboxylate
• NSC142047
• 30761-31-0
• MLS002920537
• SMR001798126
• DTXSID70301253
• CHEMBL2142088
• NSC-142047

• Inchi： 1S/C15H16N2O3S/c1-2-20-15(19)12-10-21-13(17-12)8-9-16-14(18)11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H,16,18)
• InChI Key： KPCFTYLQQPYXOM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1CCNC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 304.08828
• Monoisotopic Mass: 304.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.246
• Boiling Point: 516.5°Cat760mmHg
• Flash Point: 266.2°C
• Refractive Index: 1.585
• PSA: 68.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides